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Compound of Interest

Compound Name:
2-Amino-5-Iodopyridine-3-

Carbaldehyde

Cat. No.: B1285547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The unique molecular architecture of 2-Amino-5-Iodopyridine-3-Carbaldehyde, featuring a

pyridine ring, an amino group, an aldehyde moiety, and an iodine atom, makes it a promising,

albeit underexplored, building block in the realm of materials science. Its multifunctional nature

allows for diverse chemical transformations, paving the way for the synthesis of novel

functional materials. The presence of an aromatic, electron-rich pyridine ring coupled with

reactive functional groups suggests its potential utility in organic electronics, metal-organic

frameworks (MOFs), and sensing applications.[1] This document outlines potential applications

and detailed hypothetical protocols to guide researchers in exploring the use of this versatile

compound.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Amino-5-Iodopyridine-3-
Carbaldehyde is presented below. This data is essential for designing synthetic routes and

predicting the characteristics of resulting materials.
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Property Value Reference

Molecular Formula C₆H₅IN₂O [2]

Molecular Weight 248.02 g/mol [2]

CAS Number 578007-67-7 [2]

Appearance
White to tan powder or

crystalline solid
N/A

Melting Point 128-131 °C N/A

Boiling Point
360.5 °C at 760 mmHg

(Predicted)
N/A

SMILES C1=C(C=NC(=C1C=O)N)I [2]

Application Area 1: Synthesis of Conjugated
Polymers for Organic Electronics
The aldehyde and amino functionalities of 2-Amino-5-Iodopyridine-3-Carbaldehyde make it a

suitable monomer for polymerization reactions, particularly condensation reactions, to form

conjugated polymers.[3][4] Such polymers, incorporating the electron-deficient pyridine ring,

are of interest for applications in organic light-emitting diodes (OLEDs), organic photovoltaics

(OPVs), and organic field-effect transistors (OFETs). The iodine atom also provides a site for

post-polymerization modification via cross-coupling reactions.

Hypothetical Performance Data of a Polymer (Poly-AIPC)
The following table outlines the projected properties of a hypothetical polymer, Poly(2-Amino-
5-Iodopyridine-3-Carbaldehyde-co-phenylene), or "Poly-AIPC," synthesized via a Suzuki

coupling reaction. These values are estimations based on similar conjugated polymers found in

the literature.
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Parameter Projected Value

Band Gap (E_g) 2.2 - 2.5 eV

HOMO Level -5.4 to -5.6 eV

LUMO Level -3.0 to -3.2 eV

Thermal Decomposition Temp. (T_d) > 300 °C

Solubility
Soluble in chlorinated solvents (e.g., chloroform,

chlorobenzene)

Experimental Protocol: Synthesis of Poly-AIPC via
Suzuki Coupling
This protocol describes a hypothetical synthesis route for a conjugated polymer using 2-
Amino-5-Iodopyridine-3-Carbaldehyde as a monomer.

Materials:

2-Amino-5-Iodopyridine-3-Carbaldehyde

1,4-Phenylenediboronic acid

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Potassium carbonate (K₂CO₃)

Toluene

N,N-Dimethylformamide (DMF)

Methanol

Deionized water

Argon gas

Procedure:
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In a Schlenk flask, dissolve 2-Amino-5-Iodopyridine-3-Carbaldehyde (1.0 mmol) and 1,4-

phenylenediboronic acid (1.0 mmol) in a mixture of toluene (15 mL) and DMF (5 mL).

Add an aqueous solution of K₂CO₃ (2 M, 5 mL).

De-gas the mixture by bubbling with argon for 30 minutes.

Add the palladium catalyst, Pd(PPh₃)₄ (0.02 mmol), to the reaction mixture under a positive

pressure of argon.

Heat the mixture to 90 °C and stir under an argon atmosphere for 48 hours.

Cool the reaction to room temperature and pour the mixture into 200 mL of rapidly stirring

methanol.

Filter the resulting precipitate and wash with deionized water and methanol to remove any

remaining catalyst and unreacted monomers.

Purify the polymer by Soxhlet extraction with methanol, acetone, and finally chloroform.

Collect the chloroform fraction and evaporate the solvent to yield the purified polymer.

Dry the polymer under vacuum at 60 °C for 24 hours.
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Workflow for Poly-AIPC Synthesis

Reaction Setup

Polymerization

Workup & Purification

Dissolve Monomers
(AIPC & Boronic Acid)

in Toluene/DMF

Add K2CO3 Solution

De-gas with Argon

Add Pd(PPh3)4 Catalyst

Heat to 90°C
Stir for 48h

Start Reaction

Precipitate in Methanol

End Reaction

Filter and Wash
(Water & Methanol)

Soxhlet Extraction

Dry Polymer

product

Purified Poly-AIPC
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Solvothermal Synthesis of MOF-AIPC-Zn

Preparation

Reaction

Activation

Dissolve Linker
in DMF

Combine & Sonicate

Dissolve Metal Salt
in Ethanol

Seal in Autoclave

Heat to 120°C
for 72h

Cool to RT

Wash with
DMF & Ethanol

Solvent Exchange
with Chloroform

Dry under Vacuum

product

Activated MOF-AIPC-Zn
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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